2,2-Difluoro-(2H)-1,4-benzothiazin-3(4H)-one

• IUPAC Name: 2,2-difluoro-4H-1,4-benzothiazin-3-one
• InChI: InChI=1S/C8H5F2NOS/c9-8(10)7(12)11-5-3-1-2-4-6(5)13-8/h1-4H,(H,11,12)
• InChI Key: SPGQWAYVHKUUAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=O)C(S2)(F)F
• Molecular Formula: C8H5F2NOS
• Molecular Weight: 201.20 g/mol

Description

2,2-Difluoro-(2H)-1,4-benzothiazin-3(4H)-one, or 2,2-DFBT, is a synthetic organic compound used in a variety of scientific research applications. It has been studied for its biochemical and physiological effects, as well as its use in laboratory experiments.

Scientific Research Applications

• Energetics and Thermodynamics Studies :Miranda et al. (2011) conducted a combined experimental and computational study on the energetics of 1,4-benzothiazin-3(4H)-one, among other compounds. They measured the standard massic energy of combustion and the standard molar enthalpy of formation, both in the condensed and gaseous phases. Additionally, computational calculations were performed to derive correlations between structure and energetics of these compounds (Miranda, Matos, Morais, & Liebman, 2011).

• Electroorganic Synthesis :Research by Shaaban, Inagi, and Fuchigamia (2009) investigated the anodic fluorination of benzothiazine derivatives, a process integral to the synthesis of 2,2-difluorobenzothiazine derivatives. This study highlights the synthesis process and yields of these derivatives under various conditions (Shaaban, Inagi, & Fuchigamia, 2009).

• Molecular Structure Analysis :Berestovitskaya et al. (2006) synthesized a new representative of benzothiazines and studied its structure using various methods, including X-ray diffraction. Their study provides valuable insights into the molecular structure of benzothiazines (Berestovitskaya, Tafeenko, Makarenko, Sadikov, & Chernyshev, 2006).

• Synthesis of Benzoheterocyclic Compounds :Ishikawa and Sasaki (1977) utilized hexafluoro-1,2-epoxypropane for the preparation of several new benzoheterocyclic compounds, including benzothiazine derivatives. Their work provides a method for preparing such compounds and insights into their chemical properties (Ishikawa & Sasaki, 1977).

• Antimicrobial Agent Design :Armenise et al. (2012) focused on the design and synthesis of antimicrobial agents using benzothiazine derivatives. Their study identified several compounds with promising antimicrobial activity, highlighting the potential use of benzothiazine derivatives in developing new antimicrobial agents (Armenise, Muraglia, Florio, De Laurentis, Rosato, Carrieri, Corbo, & Franchini, 2012).

• Synthesis and Biological Activity Research :Abbas and Farghaly (2010) studied the synthesis, reactions, and biological activity of various 1,4-benzothiazine derivatives. Their research provides insight into the potential uses of these compounds in medical and biological applications (Abbas & Farghaly, 2010).

• Preparation of Ketoximes :Xu and Zhang (2003) synthesized 2H-1,4-Benzothiazin-3(4H)-ketoximes, highlighting a method for their preparation. This research contributes to the broader understanding of the synthesis processes of benzothiazine derivatives (Xu & Zhang, 2003).

• Synthesis of New Dyes :Chioccara, Prota, and Thomson (1976) developed new benzoxazine and benzothiazine dyes, expanding the application of these compounds in the field of dye and pigment synthesis (Chioccara, Prota, & Thomson, 1976).